1-(5-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone

• IUPAC Name: 1-[5-bromo-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridin-3-yl]ethanone
• InChI: InChI=1S/C16H13BrN2O3S/c1-10-3-5-13(6-4-10)23(21,22)19-9-15(11(2)20)14-7-12(17)8-18-16(14)19/h3-9H,1-2H3
• InChI Key: XLSZIQOYBFJCGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC(=C3)Br)C(=O)C
• Molecular Formula: C16H13BrN2O3S
• Molecular Weight: 393.3 g/mol
• CAS No.: 1052633-38-1

Description

1-(5-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone is a chemical compound with the CAS Number: 1052633-38-1. It has a molecular weight of 393.26.

Synthesis Analysis

The compound 5-bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine was obtained by a one-step substitution reaction. The structure of the compound was confirmed by 1H NMR, 13C NMR, FTIR, and X-ray diffraction.

Molecular Structure Analysis

The optimized molecular crystal structure was preliminarily determined using density functional theory (DFT) and compared with the X-ray diffraction values. Further studies on the molecular electrostatic potential and frontier molecular orbital of the compound have been conducted.

Chemical Reactions Analysis

As widely studied intermediates of C3 and C5-substituted 7-azaindoles derivatives, 5-bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine is available at the C3 position via Negishi reaction, Suzuki cross-coupling reaction, and at the C5 position via Buchwald-Hartwig coupling, Suzuki-Miyura coupling.

Physical and Chemical Properties Analysis

The compound is solid in physical form. The storage temperature is not specified but it is recommended to be stored in a refrigerator.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound 1-(5-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone can be synthesized using 2,5-dibromo-pyridine as a starting material, involving reactions such as Magnesium halide exchange and nucleophilic substitution (Zeng-sun Jin, 2015).
• It is structurally similar to other halopyrroles with well-documented chemical properties and applications in various synthetic processes (T. Emge et al., 2003).

Pharmacological Research

• Derivatives of this compound, such as pyrazolo[1,5-a]pyrimidines, have shown potential in pharmaceutical research, particularly for their antimetabolite properties and antitrypanosomal activity (Nadia A. Abdelriheem et al., 2017).
• Novel pyrazolo[5,1-c]triazines and 1,3,4-thiadiazoles derived from similar compounds have demonstrated significant antimicrobial and antibacterial properties in various studies (Setti S. Chinnayya et al., 2022).

Chemical Analysis and Modeling

• The compound has been used in quantum mechanical modeling studies to analyze its structural, vibrational, and reactivity properties, contributing to a better understanding of its chemical behavior (P. G. Cataldo et al., 2014).

Synthesis of Complex Heterocycles

• This compound is a key intermediate in the synthesis of complex heterocycles such as pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrazines, which have applications in agrochemical and functional material development (S. Minakata et al., 1992).

Safety and Hazards

The compound has a GHS07 pictogram, with a signal word of "Warning". Hazard statements and precautionary statements are not specified.

Future Directions

The compound is an intermediate of C3 and C5-substituted 7-azaindoles derivatives, which can be further modified to develop novel 7-azaindole derivatives. These derivatives have shown potential in inhibiting various proteases and have demonstrated anticancer and antiviral effects.